Cas no 1522309-23-4 (2-(2-fluoroethoxy)-6-methylaniline)

• Product Name: 2-(2-fluoroethoxy)-6-methylaniline
• CAS No: 1522309-23-4
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 6474810
• PubChem ID: 80698705
• Update Time: 2025-05-21

2-(2-fluoroethoxy)-6-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoroethoxy)-6-methylaniline
• Benzenamine, 2-(2-fluoroethoxy)-6-methyl-

• Inchi： 1S/C9H12FNO/c1-7-3-2-4-8(9(7)11)12-6-5-10/h2-4H,5-6,11H2,1H3
• InChI Key： VVXUTFJZEIANSG-UHFFFAOYSA-N
• SMILES： C1(N)=C(C)C=CC=C1OCCF

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 273.6±30.0 °C(Predicted)
• pka: 4.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(2-fluoroethoxy)-6-methylaniline

Comprehensive Overview of 2-(2-fluoroethoxy)-6-methylaniline (CAS No. 1522309-23-4)

2-(2-fluoroethoxy)-6-methylaniline (CAS No. 1522309-23-4) is a specialized aromatic amine compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a fluoroethoxy substituent, which enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, making it a valuable asset in modern medicinal chemistry.

The molecular structure of 2-(2-fluoroethoxy)-6-methylaniline combines an aniline core with a methyl group at the 6-position and a 2-fluoroethoxy side chain. This configuration contributes to its solubility in organic solvents and its ability to participate in various chemical reactions, such as nucleophilic substitutions and coupling reactions. Its CAS No. 1522309-23-4 serves as a unique identifier, ensuring precise tracking in regulatory and research contexts.

One of the most discussed applications of 2-(2-fluoroethoxy)-6-methylaniline is its use in the development of PET (Positron Emission Tomography) imaging agents. The fluoroethoxy group can be labeled with fluorine-18, a radioactive isotope used in diagnostic imaging. This has sparked interest in oncology and neurology research, where PET scans are critical for detecting tumors and neurodegenerative diseases. The compound’s potential in this field aligns with the growing demand for advanced diagnostic tools in precision medicine.

In addition to its pharmaceutical applications, 2-(2-fluoroethoxy)-6-methylaniline is explored in agrochemical innovation. Its structural motifs are found in herbicides and fungicides, where the fluoroethoxy group can improve bioavailability and environmental stability. With increasing global focus on sustainable agriculture, this compound’s role in developing next-generation crop protection agents is a hot topic among researchers and industry professionals.

The synthesis of 2-(2-fluoroethoxy)-6-methylaniline typically involves multi-step organic reactions, including etherification and amination processes. Optimizing these synthetic routes is a key area of investigation, as it impacts the compound’s scalability and cost-effectiveness. Recent advancements in green chemistry have also prompted studies on eco-friendly synthesis methods, reducing hazardous byproducts and energy consumption.

Market trends indicate a rising demand for 2-(2-fluoroethoxy)-6-methylaniline, driven by its versatility in life sciences and material science. Pharmaceutical companies and research institutions are actively sourcing high-purity batches of this compound, often listed under its CAS No. 1522309-23-4. Suppliers are responding by improving production techniques and ensuring compliance with international safety standards, such as REACH and FDA guidelines.

From a regulatory perspective, 2-(2-fluoroethoxy)-6-methylaniline is subject to standard chemical safety assessments, including toxicity and environmental impact studies. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure workplace safety. Researchers frequently search for MSDS (Material Safety Data Sheets) and handling guidelines for this compound, emphasizing the need for clear, accessible documentation.

Looking ahead, the future of 2-(2-fluoroethoxy)-6-methylaniline appears promising, with ongoing studies exploring its derivatives and novel applications. Its integration into AI-driven drug discovery platforms is another emerging trend, as machine learning algorithms identify new therapeutic uses for its molecular framework. This intersection of chemistry and technology underscores the compound’s relevance in cutting-edge scientific endeavors.

In summary, 2-(2-fluoroethoxy)-6-methylaniline (CAS No. 1522309-23-4) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and diagnostic imaging. Its unique fluoroethoxy and methylaniline structure positions it as a valuable building block in synthetic chemistry. As research continues to uncover its full capabilities, this compound is poised to play a pivotal role in advancing science and industry.